Cas no 26001-41-2 (Inosine,1-methyl-6-thio- (9CI))

• Product Name: Inosine,1-methyl-6-thio- (9CI)
• CAS No: 26001-41-2
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 286792
• PubChem ID: 260470
• Update Time: 2025-04-19

Inosine,1-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,1-methyl-6-thio- (9CI)
• 1-methyl-6-oxo-1,6-dihydro-pyridine-2-carboxylic acid methylamide
• 1-Methyl-6-pyridon-2-carbonsaeuremethylamid
• 1-Methyl-6-pyridon-2-carbonsaeuremonomethylamid
• 1-Methyl-6-thioinosin
• 1-methyl-6-thio-inosine
• 2-Pyridinecarboxamide, 1,6-dihydro-N,1-dimethyl-6-oxo-
• CTK2E3637
• NSC91773
• 1-methyl-9-pentofuranosyl-1,9-dihydro-6h-purine-6-thione
• SMR001561003
• HMS3087A13
• 26001-41-2
• DTXSID90948907
• NCIOpen2_005638
• MLS002695091
• NSC-91773

• Inchi： 1S/C11H14N4O4S/c1-14-3-13-9-6(11(14)20)12-4-15(9)10-8(18)7(17)5(2-16)19-10/h3-5,7-8,10,16-18H,2H2,1H3
• InChI Key： KAFKQYRSRIAGNP-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN1C)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 298.07400
• Monoisotopic Mass: 298.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 137.65000
• LogP: -0.88920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides